2-ethoxy-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)acetamide

• IUPAC Name: 2-ethoxy-N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C14H17N3O3S/c1-2-20-10-13(18)15-7-8-17-14(19)6-5-11(16-17)12-4-3-9-21-12/h3-6,9H,2,7-8,10H2,1H3,(H,15,18)
• InChI Key: YXDRUPRWPSLLRN-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NCCN1C(=O)C=CC(=N1)C2=CC=CS2
• Molecular Formula: C14H17N3O3S
• Molecular Weight: 307.37 g/mol

Description

2-ethoxy-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Derivative Formation

• The compound has been used in the synthesis of thiazoles and their derivatives with potential antimicrobial activities. For example, the synthesis of ethyl 2-(4-oxo-4,5-dihydro-thiazol-2-yl)-3-phenyl-2-butenoate from 2-ethoxy carbonyl methylene thiazol-4-one is a key step in producing various arylidene, pyridine, thiophene, and anilide derivatives (Wardkhan et al., 2008).

Antimicrobial Activity

• Compounds synthesized from 2-ethoxy-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)acetamide have shown promising in vitro antimicrobial activity. For instance, derivatives synthesized using this compound as a starting material exhibited antibacterial activities against bacterial isolates like Escherichia coli and Xanthomonas citri, as well as antifungal activities against Aspergillus fumigatus, Rhizoctonia solani, and Fusarium oxysporum (Al-Kamali et al., 2014).

Structural Studies and Synthesis Methods

• Detailed structural and spectroscopic studies have been conducted on derivatives of this compound, contributing to the understanding of their properties and potential applications. For example, a study on a novel pyridazinone derivative provided insights into the molecular structure and spectral characteristics, aiding the development of new compounds with desired properties (Kalai et al., 2021).

Reactivity and Compound Formation

• The reactivity of this compound has been explored in various chemical reactions, leading to the creation of innovative compounds. Research has shown that it reacts with different reagents to form new pyridazine, pyrimido-thienopyridazines, and other heterocyclic compounds. This versatility is crucial in the design of new drugs and materials (Sondhi et al., 2009).